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Compound of Interest

Compound Name: Acid Blue 120

Cat. No.: B1665437

This guide provides researchers, scientists, and drug development professionals with
comprehensive troubleshooting instructions and frequently asked questions (FAQs) for safely
handling and removing Acid Blue 120 from laboratory surfaces.

Frequently Asked Questions (FAQS)

Q1: What is Acid Blue 1207

A: Acid Blue 120 is a synthetic, water-soluble azo dye that appears as a dark-brown to very
dark blue or black powder.[1] It is classified as a weak acid dye due to the presence of sulfonic
acid groups, which enhance its water solubility.[2][3] It is commonly used for dyeing textiles like
wool and silk, as well as for coloring paper and for biological staining purposes in laboratory
settings.[2][4]

Q2: What are the primary health and safety hazards associated with Acid Blue 1207

A: Acid Blue 120 may cause skin, eye, respiratory, and digestive tract irritation. The full
toxicological properties of the compound have not been completely investigated. It is crucial to
handle the substance with appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat.

Q3: What immediate first aid measures should be taken in case of exposure?

A:
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» Eyes: Immediately flush with plenty of water for at least 15 minutes, making sure to lift the
upper and lower eyelids. Seek immediate medical attention.

o Skin: Remove contaminated clothing and flush the affected skin with plenty of soap and
water for at least 15 minutes. Get medical aid if irritation develops or persists.

« Ingestion: If the person is conscious and alert, rinse their mouth and provide 2-4 cupfuls of
water or milk. Do not induce vomiting. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.

Q4: What is the correct way to dispose of waste generated from an Acid Blue 120 cleanup?

A: All cleanup materials, including contaminated paper towels, absorbent pads, and PPE,
should be collected and placed into a clearly labeled, sealed plastic bag or container for
hazardous waste. Waste disposal must follow your institution's policies as well as local and
national hazardous waste regulations. Do not dispose of contaminated materials in the regular
trash.

Troubleshooting Guides for Spills and Stains
Issue 1: A small amount of solid Acid Blue 120 powder
has spilled on the benchtop.

o Solution: Follow the "Dry Spill Cleanup Protocol.” The primary goal is to remove the powder
without creating airborne dust. Avoid using a brush, which can disperse the fine powder. After
the bulk of the powder is removed, the area should be wet-cleaned to remove any remaining
residue.

Issue 2: An aqueous solution of Acid Blue 120 has
spilled on a non-porous surface (e.g., epoxy resin,
stainless steel).

» Solution: Follow the "Wet Spill Cleanup Protocol.” Immediately contain the spill with
absorbent materials to prevent it from spreading. Work from the outside of the spill inward to
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minimize the contaminated area.

Issue 3: A residual blue stain remains on a surface after
initial cleanup.

» Solution: Follow the "Surface Decontamination Protocol for Residual Stains." Stains can
occur if the dye is left in contact with a surface for an extended period. This protocol uses a
tiered approach, starting with the mildest cleaning agents. Important: Before using any
cleaning agent, test it on a small, inconspicuous area of the surface to ensure it does not
cause damage.

Data Presentation

Table 1: Chemical and Physical Properties of Acid Blue 120

Property Value Source(s)
CAS Number 3529-01-9
Molecular Formula Cs3H23NsNa206S2
Molecular Weight 695.68 g/mol
Dark-brown to very dark blue
Appearance
or black powder
N Soluble in water (yields a
Solubility

purple solution)

Soluble in ethanol (yields a

deep blue solution)

Classification Weak Acid, Double Azo Dye

Table 2: Cleaning Agent Compatibility with Common Laboratory Surfaces
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. 5-10% Sodium
. Water / Mild .
Surface Material 70% Ethanol Hypochlorite
Detergent .
(Dilute Bleach)

Fair (May cause
) discoloration with
Epoxy Resin Excellent Excellent
prolonged contact.

Rinse thoroughly.)

Fair (May cause
i i surface etching or
Phenolic Resin Excellent Excellent ) ) )
discoloration. Rinse

thoroughly.)

] Not Recommended
Stainless Steel

Excellent Excellent (Chlorides can cause
(304/316)

pitting and corrosion.)

Glass Excellent Excellent Excellent

Not Recommended
Polypropylene Excellent Good (Strong oxidizer can

cause degradation.)

Experimental Protocols
Protocol 1: Dry Spill Cleanup for Acid Blue 120 Powder

e Preparation & PPE: Cordon off the affected area. Don appropriate PPE: safety goggles,
nitrile gloves, and a lab coat.

o Cleanup: Gently cover the spill with damp paper towels to prevent the powder from
becoming airborne. Alternatively, carefully scoop the bulk of the powder using a plastic scoop
or cardboard and place it into a labeled hazardous waste bag. Do not use a dry brush or
create dust.

o Decontamination: Once the bulk powder is removed, wet a paper towel with a mild detergent
solution and wipe the area clean. Follow with a paper towel dampened with deionized water
to rinse.
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» Disposal: Place all contaminated materials, including gloves and paper towels, into the
hazardous waste bag. Seal the bag and dispose of it according to institutional guidelines.

Protocol 2: Wet Spill Cleanup for Acid Blue 120 Solution

o Preparation & PPE: Alert personnel in the immediate area. Don appropriate PPE: safety
goggles, nitrile gloves, and a lab coat.

o Containment: Place absorbent pads or paper towels around the perimeter of the spill to
contain it, then cover the entire spill, working from the outside in.

o Cleanup: Allow the absorbent material to soak up the liquid. Collect the saturated material
and place it into a labeled hazardous waste bag.

o Decontamination: Clean the spill area with a mild detergent solution, followed by a rinse with
70% ethanol (if compatible with the surface), and a final rinse with deionized water. This
helps remove any remaining dye residue.

o Disposal: Place all contaminated materials into the hazardous waste bag. Seal and dispose
of according to institutional guidelines.

Protocol 3: Surface Decontamination for Residual Stains

o Preparation & PPE: Don appropriate PPE: safety goggles, nitrile gloves, and a lab coat.
Ensure the area is well-ventilated.

o Tier 1: Mild Detergent: Apply a mild laboratory detergent solution to the stain and gently
scrub with a non-abrasive sponge or cloth. Rinse thoroughly with deionized water and dry
the surface.

o Tier 2: 70% Ethanol: If the stain persists and the surface is compatible (see Table 2), apply
70% ethanol to a cloth and place it over the stain for 5-10 minutes. Gently scrub the area,
then rinse with water and dry.

 Tier 3: Dilute Sodium Hypochlorite (Bleach):For compatible surfaces only (e.qg.,
epoxy/phenolic resin, with caution). Prepare a fresh 1:10 dilution of household bleach (final
concentration ~0.5-0.6% sodium hypochlorite). Apply to the stain for 5-10 minutes. Do not
allow the solution to dry on the surface.
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o Neutralization and Rinsing: After the contact time, thoroughly rinse the surface with
deionized water to remove all bleach residue, which can be corrosive. Dry the surface

completely.

» Disposal: Dispose of all cleaning materials in the appropriate hazardous waste container.

Visualizations
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Caption: General workflow for responding to a laboratory spill of Acid Blue 120.
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Caption: Decision-making process for removing stubborn Acid Blue 120 stains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. locscientific.com [locscientific.com]

o 2. foxxlifesciences.com [foxxlifesciences.com]

» 3. epoxy resin lab slabs — Chemical Resistant Worktop [chem-worktop.com]
e 4. icarusgroup.co.uk [icarusgroup.co.uk]

« To cite this document: BenchChem. [Technical Support Center: Removing Acid Blue 120
from Laboratory Surfaces]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665437#removing-acid-blue-120-from-laboratory-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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